1-[(1S,2R)-2-Aminocyclopentyl]pyrrolidin-3-ol

• IUPAC Name: 1-[(1S,2R)-2-aminocyclopentyl]pyrrolidin-3-ol
• InChI: InChI=1S/C9H18N2O/c10-8-2-1-3-9(8)11-5-4-7(12)6-11/h7-9,12H,1-6,10H2/t7?,8-,9+/m1/s1
• InChI Key: RZBGJUJJPGPALM-ASODMVGOSA-N
• Canonical SMILES: C1CC(C(C1)N2CCC(C2)O)N
• Isomeric SMILES: C1C[C@H]([C@H](C1)N2CCC(C2)O)N
• Molecular Formula: C9H18N2O
• Molecular Weight: 170.25 g/mol

Description

Molecular Structure Analysis

The molecular structure of 1-[(1S,2R)-2-Aminocyclopentyl]pyrrolidin-3-ol is represented by the Inchi Code: 1S/C9H18N2O/c10-8-2-1-3-9(8)11-5-4-7(12)6-11/h7-9,12H,1-6,10H2/t7?,8-,9+/m1/s1.

Scientific Research Applications

Synthesis of Pyrrolidine Derivatives

The synthesis of pyrrolidine rings and their derivatives is a critical area of research due to their prevalence in natural products and pharmaceuticals. For example, the study by En et al. (2014) developed a novel nucleophilic phosphine-catalyzed intramolecular Michael reaction for constructing functionalized pyrrolidine rings. This method efficiently generates 2,4-disubstituted pyrrolidines, showcasing the synthetic utility of pyrrolidine derivatives in medicinal chemistry (En, Zou, Guo, & Liao, 2014).

Chemical Properties and Biological Activity

Pyrrolidine derivatives are studied for their potential in creating new medicinal molecules due to their presence in many natural products and biologically active compounds. The work by Rubtsova et al. (2020) emphasizes the synthesis of pyrrolidin-2-ones and their derivatives, highlighting the importance of introducing various substituents into the nucleus for developing compounds with improved biological activities (Rubtsova et al., 2020).

Application in Drug Discovery

Pyrrolidine and its derivatives serve as key intermediates in the preparation of various pharmacologically active products. Fleck et al. (2003) described a stereoselective process for preparing a key intermediate used in the development of an antibiotic, demonstrating the application of pyrrolidine derivatives in synthesizing biologically active compounds (Fleck, Mcwhorter, DeKam, & Pearlman, 2003).

Advances in Synthesis Techniques

The advancements in synthesis techniques for pyrrolidine derivatives enable the exploration of their diverse biological activities. For instance, the study on azabicyclo[3.1.0]hexane-1-ols by Jida, Guillot, & Ollivier (2007) showcases the synthesis of pharmacologically active products through selective rearrangement, leading to pyrrolidinones and other derivatives. This illustrates the versatility of pyrrolidine frameworks in the asymmetric synthesis of bioactive compounds (Jida, Guillot, & Ollivier, 2007).